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Compound of Interest

Compound Name: (R)-Metoprolol-d7

CAS No.: 1292907-84-6

Cat. No.: B586973

Get Quote

Chemical Identity & Physical Specifications
(R)-Metoprolol-d7 is the deuterium-labeled form of the (R)-enantiomer of metoprolol. While the

(S)-enantiomer is responsible for the primary beta-1 blocking activity, the (R)-enantiomer is

critical in pharmacokinetic profiling due to stereoselective metabolism by CYP2D6.

Compound Data Table
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Parameter Specification

Chemical Name
(R)-1-(Isopropyl-d7-amino)-3-[4-(2-

methoxyethyl)phenoxy]-2-propanol

CAS Number
1292907-84-6 (Free Base) / 1219798-61-4 (HCl

Salt - Generic)

Molecular Formula C₁₅H₁₈D₇NO₃ (Free Base)

Molecular Weight
274.41 g/mol (Free Base) / 310.87 g/mol (HCl

Salt)

Isotopic Purity ≥ 99% Deuterated forms (d7)

Chiral Purity ≥ 98% (R)-enantiomer

Appearance White to off-white solid (hygroscopic)

Solubility Soluble in Methanol, DMSO, Water (Salt form)

Safety Data Sheet (SDS) Synthesis
Critical Note: As a research chemical, specific toxicological data for the deuterated form is often

listed as "Not Available." However, scientific integrity dictates treating this compound with the

same hazard profile as the parent drug (Metoprolol), a potent beta-adrenergic blocker.

GHS Classification (Derived from Parent Compound)
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Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[1][2]
H302

Reproductive Toxicity 2

Suspected of

damaging fertility or

the unborn child.

H361

STOT - Single Exp. 1

Causes damage to

organs

(Cardiovascular

system).

H370

Aquatic Toxicity 3

Harmful to aquatic life

with long-lasting

effects.

H412

Emergency Response Protocols
Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen.[3] Beta-

blocker inhalation can cause bronchospasm in asthmatics.

Skin Contact: Wash with soap and water for 15 minutes. Deuterated compounds can cross

the dermal barrier; do not use organic solvents for cleaning as they may enhance absorption.

Ingestion:Medical Emergency. Monitor for bradycardia and hypotension. Gastric lavage may

be indicated if performed early.

Handling, Storage & Stability
The integrity of (R)-Metoprolol-d7 is susceptible to isotopic exchange and hygroscopic

degradation.

Storage Protocol
Temperature: Store at -20°C or lower.
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Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent oxidation and moisture

absorption.

Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation.

Solution Preparation (Self-Validating Step)
Solvent: Use LC-MS grade Methanol.

Stability Check: Deuterium on the isopropyl group is generally stable and non-exchangeable

in protic solvents (unlike acidic protons on -OH or -NH). However, stock solutions should be

requalified every 6 months via MS scan to check for "d0" (unlabeled) ingrowth or

degradation.

Analytical Application: Chiral LC-MS/MS
(R)-Metoprolol-d7 is the Gold Standard Internal Standard (IS) for quantifying (R)-Metoprolol in

plasma, eliminating matrix effects and ionization variability.

Experimental Workflow: Stereoselective Quantification
Objective: Separate (R) and (S) metoprolol in human plasma using (R)-Metoprolol-d7 as the

IS.

Methodology:

Extraction: Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether) at pH 10.

Column: Chiralcel OD-RH (150 x 4.6 mm, 5 µm) or equivalent cellulose-based reverse-

phase chiral column.

Mobile Phase: Acetonitrile : Water (containing 0.1% Diethylamine) [Isocratic 30:70].

Detection: Tandem Mass Spectrometry (ESI+).

Analyte Transition:m/z 268.2 → 116.1 (Metoprolol)

IS Transition:m/z 275.2 → 123.1 ((R)-Metoprolol-d7)
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Visualization: Analytical Workflow
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Figure 1: Step-by-step workflow for the stereoselective analysis of Metoprolol using the d7-IS.

Biological Context: Stereoselective Metabolism
Understanding why (R)-Metoprolol-d7 is used requires understanding the CYP2D6

mechanism. Metoprolol undergoes stereoselective metabolism.

CYP2D6 Preference: CYP2D6 prefers the (R)-enantiomer for O-demethylation and alpha-

hydroxylation.

Pharmacokinetics: Consequently, (S)-Metoprolol (the active beta-blocker) has a longer half-

life and higher plasma concentration (AUC) in Extensive Metabolizers (EM).

Phenotyping: The ratio of (R)-Metoprolol to (S)-Metoprolol (or their metabolites) is often used

as a phenotypic probe for CYP2D6 activity.

Visualization: Metabolic Pathway
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Figure 2: Stereoselective clearance of Metoprolol, highlighting the high affinity of CYP2D6 for

the (R)-enantiomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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